Cas no 73310-10-8 (Eicosapentaenoic Acid Ethyl Ester)

• Product Name: Eicosapentaenoic Acid Ethyl Ester
• CAS No: 73310-10-8
• MF: C₂₂H₃₄O₂
• MW: 330.504167079926
• CID: 563067
• Update Time: 2025-05-25

Eicosapentaenoic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• Eicosapentaenoic acid,ethyl ester
• Eicosapentaenoic Acid Ethyl Ester SEE: E477805
• EICOSAPENTAENOIC ACID ETHYL ESTER(EPA EE)(AS) PrintBack
• EICOSAPENTAENOIC ACID ETHYL ESTER(EPA EE)(SG)
• Eicosapentaenoic Acid Ethyl EsterSEE: E477805
• Eicosapentaenoic Acid Ethyl Ester

• Inchi： 1S/C22H34O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24-4-2/h5-6,8-9,11-12,14-15,17-18H,3-4,7,10,13,16,19-21H2,1-2H3/b6-5-,9-8-,12-11-,15-14-,18-17-
• InChI Key： SSQPWTVBQMWLSZ-AAQCHOMXSA-N
• SMILES： O(CC)C(CCC/C=C\C/C=C\C/C=C\C/C=C\C/C=C\CC)=O

Eicosapentaenoic Acid Ethyl Ester Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• RTECS：JX3835000
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Eicosapentaenoic Acid Ethyl Ester

Eicosapentaenoic Acid Ethyl Ester (CAS No. 73310-10-8): A Comprehensive Overview

Eicosapentaenoic Acid Ethyl Ester, commonly referred to as EPA Ethyl Ester (CAS No. 73310-10-8), is a prominent compound in the field of nutritional science and pharmacology. This compound is a derivative of eicosapentaenoic acid (EPA), a long-chain polyunsaturated fatty acid (PUFA) belonging to the omega-3 family. The ethyl ester form of EPA is widely used in dietary supplements, functional foods, and pharmaceutical applications due to its stability and bioavailability.

The chemical structure of EPA ethyl ester consists of a 20-carbon chain with five double bonds, making it a highly unsaturated fatty acid. The ethyl esterification process enhances its solubility and stability, which are critical factors for its application in various formulations. Recent studies have highlighted the importance of omega-3 fatty acids in maintaining cardiovascular health, reducing inflammation, and supporting cognitive function. EPA ethyl ester plays a pivotal role in delivering these benefits due to its efficient absorption and utilization in the human body.

One of the most significant advancements in the research of EPA ethyl ester involves its role in cardiovascular health. Studies published in reputable journals such as the *Journal of the American Heart Association* have demonstrated that regular consumption of EPA ethyl ester can reduce triglyceride levels, lower blood pressure, and improve endothelial function. These findings underscore the compound's potential as a natural intervention for preventing cardiovascular diseases.

In addition to cardiovascular benefits, EPA ethyl ester has shown promising results in anti-inflammatory applications. Chronic inflammation is a underlying factor in numerous diseases, including arthritis, diabetes, and neurodegenerative disorders. Research conducted at leading institutions such as Harvard University has revealed that EPA ethyl ester can modulate inflammatory pathways by inhibiting pro-inflammatory cytokines and promoting the production of anti-inflammatory mediators.

The neuroprotective effects of EPA ethyl ester have also garnered significant attention. Studies published in *Neuroscience Letters* suggest that this compound can enhance cognitive function and protect against neurodegenerative conditions such as Alzheimer's disease. The ability of EPA ethyl ester to cross the blood-brain barrier and interact with neuronal membranes makes it a valuable compound for brain health.

From a manufacturing perspective, the production of EPA ethyl ester involves advanced extraction and purification techniques. Marine sources, particularly fatty fish like salmon and mackerel, are the primary raw materials for EPA extraction. The use of enzymatic esterification processes ensures high purity and consistency in the final product.

As consumer demand for natural and bioactive compounds grows, EPA ethyl ester is increasingly being incorporated into functional foods, beverages, and dietary supplements. Its versatility allows it to be formulated into capsules, tablets, softgels, and liquid emulsions, catering to diverse consumer preferences.

Looking ahead, ongoing research is exploring novel applications of EPA ethyl ester in areas such as metabolic syndrome, skin health, and immune modulation. Collaborative efforts between academia and industry are expected to unlock new therapeutic potentials for this versatile compound.

In conclusion, Eicosapentaenoic Acid Ethyl Ester (CAS No. 73310-10-8) stands out as a vital component in the realm of nutritional science due to its multifaceted benefits and robust scientific backing. As research continues to uncover new dimensions of its functionality, EPA ethyl ester is poised to play an even greater role in promoting global health and well-being.